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Compound of Interest

Compound Name: 2-Bromopropanoate

Cat. No.: B1255678

An In-depth Technical Guide on the Core Physical and Chemical Properties of 2-
Bromopropanoate and its Derivatives

This technical guide provides a comprehensive overview of 2-bromopropanoic acid and its
common ester derivatives, methyl 2-bromopropanoate and ethyl 2-bromopropanoate. This
document is intended for researchers, scientists, and drug development professionals, offering
detailed information on the physical and chemical properties, experimental protocols for
synthesis and analysis, and key chemical transformations.

Physical and Chemical Properties

2-Bromopropanoic acid and its esters are versatile reagents in organic synthesis.[1] The
presence of a bromine atom at the alpha-position to the carbonyl group makes them valuable
intermediates for the synthesis of pharmaceuticals and agrochemicals.[1]

Physical Properties

The physical properties of 2-bromopropanoic acid, methyl 2-bromopropanoate, and ethyl 2-
bromopropanoate are summarized in the tables below for easy comparison.

Table 1: Physical Properties of 2-Bromopropanoic Acid
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Property

Value

Molecular Formula

C3HsBrO2[2]

Molecular Weight 152.97 g/mol [3]

Appearance Colorless to light yellow liquid or solid[1]
Melting Point 25.7 °C[2]

Boiling Point 203 °C[2]

Density 1.7 g/mL at 25 °CJ[2]

Refractive Index (n20/D)

1.475

Solubility

Soluble in water, alcohol, ether, and chloroform.

[4]

Vapor Pressure

0.12 mmHg at 25°C[2]

Table 2: Physical Properties of Methyl 2-bromopropanoate

Property

Value

Molecular Formula

C4H7BrO2[5]

Molecular Weight 167.00 g/mol [6]

Appearance Liquid

Boiling Point 156-160 °C; 51 °C at 19 mmHg
Density 1.497 g/mL at 25 °C

Refractive Index (n20/D)

1.451

Solubility

Insoluble in water.

Table 3: Physical Properties of Ethyl 2-bromopropanoate
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Property Value

Molecular Formula CsHeBrO2[7]

Molecular Weight 181.03 g/mol [8][9]
Appearance Liquid

Boiling Point 156-160 °C[7][9]

Density 1.394 g/mL at 25 °C[7][9]
Refractive Index (n20/D) 1.446[9]

Flash Point 51 °C (closed cup)[9]

Chemical Reactivity

2-Bromopropanoic acid and its esters are reactive compounds useful in various organic
transformations. The bromine atom is a good leaving group, making these compounds
susceptible to nucleophilic substitution reactions. They are used as alkylating agents for
mercaptans and other sulfur-containing compounds.[10] For instance, 2-bromoethyl
propanoate is utilized in the Williamson ether synthesis to introduce a propionate moiety to a
phenolic precursor, a key step in the synthesis of some aryloxyphenoxypropionate herbicides.
[11]

Experimental Protocols
Synthesis of 2-Bromopropanoic Acid

A common method for the synthesis of 2-bromopropanoic acid is the Hell-Vohlard-Zelinsky
reaction, which involves the bromination of propanoic acid in the presence of a catalyst like red
phosphorus or phosphorus trichloride.[1][12]

Protocol: Bromination of Propionic Acid[1]
« To a reaction vessel, add propionic acid and a catalytic amount of phosphorus trichloride.
o Maintain the temperature of the mixture at 80°C.

» Slowly add bromine to the reaction mixture dropwise.
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 After the addition of bromine is complete, increase the temperature to 85°C.

¢ Once the color of the bromine disappears, further increase the temperature to 100°C for
approximately 2-3 hours.

 Remove unreacted bromine and hydrobromic acid under reduced pressure.

o The final product is obtained by distillation under reduced pressure.

Synthesis of Ethyl 2-Bromopropanoate

Ethyl 2-bromopropanoate can be synthesized from 2-bromopropanoic acid via Fischer
esterification.

Protocol: Fischer Esterification of 2-Bromopropanoic Acid

A detailed procedure for the synthesis of ethyl (2S)-bromopropanoate from (2S)-
bromopropanoic acid involves the following steps:[13]

o Combine 2-bromopropanoic acid, ethanol, and a catalytic amount of sulfuric acid in a round-
bottom flask.

o Set up the apparatus for reflux with a means to remove water as it is formed, such as a
Dean-Stark apparatus or by using a drying agent.

o Heat the mixture to reflux. The removal of water drives the equilibrium towards the formation
of the ester.

o Monitor the reaction progress using a suitable analytical technique like thin-layer
chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature.

o Neutralize the excess acid with a weak base, such as a saturated sodium bicarbonate
solution.

» Extract the ester into an organic solvent like dichloromethane.
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» Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

« Filter to remove the drying agent and concentrate the solution under reduced pressure to
obtain the crude product.

» Purify the crude ethyl 2-bromopropanoate by distillation.

A patented method also describes the synthesis through bromination of propionic acid followed
by esterification with ethanol.[14]

Analytical Methods

Nuclear Magnetic Resonance (NMR) spectroscopy is a key analytical technique for the
characterization of 2-bromopropanoate derivatives.

e 1H NMR of 2-Bromopropanoic Acid: In CDClIs, the spectrum shows a signal for the carboxylic
acid proton around 11.50 ppm, a quartet for the alpha-proton at approximately 4.41 ppm,
and a doublet for the methyl protons at about 1.86 ppm.[15]

e 'H NMR of Ethyl 2-Bromopropanoate: The *H NMR spectrum provides distinct signals for
the different protons in the molecule, allowing for structural confirmation.[16]

o Deuterated Standards: Deuterated forms, like ethyl 2-bromopropionate-d3, can be used as
internal standards for quantitative NMR (QNMR) due to their chemical stability and distinct
NMR signals.[17]
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Caption: A generalized workflow for the synthesis and purification of 2-bromopropanoate
derivatives.
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Caption: Chemical relationship showing the synthesis pathways from propanoic acid to 2-
bromopropanoic acid and its esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromopropionic acid | 598-72-1 [chemicalbook.com]

2. chembk.com [chembk.com]

3. Alpha-bromopropionate | C3H4BrO2- | CID 14535398 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. solubilityofthings.com [solubilityofthings.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1255678?utm_src=pdf-body
https://www.benchchem.com/product/b1255678?utm_src=pdf-body-img
https://www.benchchem.com/product/b1255678?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2260767.htm
https://www.chembk.com/en/chem/2-Bromopropanoic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopropanoate
https://www.solubilityofthings.com/2-bromopropanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5. methyl (2S)-2-bromopropanoate | C4H7BrO2 | CID 638138 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 2-1RAERFES 98% | Sigma-Aldrich [sigmaaldrich.com]

7. Ethyl 2-bromopropionate | 535-11-5 [chemicalbook.com]

8. DL-Ethyl 2-bromopropionate, 99% | Fisher Scientific [fishersci.ca]
9. Ethyl-2-Brompropionat 99% | Sigma-Aldrich [sigmaaldrich.com]
10. 2-Bromopropionic acid CAS#: 598-72-1 [m.chemicalbook.com]
11. benchchem.com [benchchem.com]

12. quora.com [quora.com]

13. youtube.com [youtube.com]

14. CN117105769B - Preparation method of ethyl 2-bromopropionate - Google Patents
[patents.google.com]

15. 2-Bromopropionic acid(598-72-1) 1H NMR spectrum [chemicalbook.com]
16. Ethyl 2-bromopropionate(535-11-5) 1H NMR spectrum [chemicalbook.com]
17. benchchem.com [benchchem.com]

To cite this document: BenchChem. [physical and chemical properties of 2-
Bromopropanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255678#physical-and-chemical-properties-of-2-
bromopropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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